Cas no 135689-01-9 (2-Butanone, 4-hydroxy-4-(4-methylphenyl)-)
135689-01-9 structure
Product Name:2-Butanone, 4-hydroxy-4-(4-methylphenyl)-
CAS No:135689-01-9
MF:C11H14O2
MW:178.227663516998
CID:1238946
PubChem ID:14268470
Update Time:2025-04-20
2-Butanone, 4-hydroxy-4-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanone, 4-hydroxy-4-(4-methylphenyl)-
- 4-hydroxy-4-(4-methylphenyl)butan-2-one
- SCHEMBL7453255
- DTXSID30558206
- 135689-01-9
-
- Inchi: 1S/C11H14O2/c1-8-3-5-10(6-4-8)11(13)7-9(2)12/h3-6,11,13H,7H2,1-2H3
- InChI Key: APHJOOVAEFILGI-UHFFFAOYSA-N
- SMILES: OC(CC(C)=O)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 178.09942
- Monoisotopic Mass: 178.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
2-Butanone, 4-hydroxy-4-(4-methylphenyl)- Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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